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Compound of Interest

Compound Name: LCB 03-0110

Cat. No.: B15578511

Application Notes and Protocols: LCB 03-0110

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility of the multi-kinase inhibitor LCB
03-0110, along with protocols for its use in experimental settings. LCB 03-0110 is a potent
inhibitor of several tyrosine kinases, making it a valuable tool for research in oncology,
inflammation, and fibrosis.

Introduction

LCB 03-0110, a thienopyridine derivative, is a potent, ATP-competitive inhibitor of multiple
tyrosine kinases. Its targets include the Discoidin Domain Receptor (DDR) family, c-Src kinase
family, Bruton's tyrosine kinase (Btk), spleen tyrosine kinase (Syk), and Vascular Endothelial
Growth Factor Receptor 2 (VEGFR-2).[1][2][3][4] By inhibiting these kinases, LCB 03-0110 can
suppress various cellular processes such as proliferation, migration, and inflammatory
responses.[3] Research has shown its anti-angiogenic activity through the targeting of VEGFR-
2 and JAK/STAT3 signaling.[1] It also suppresses the activation of macrophages and
fibroblasts, key players in tissue fibrosis and scar formation.[3][5]

Data Presentation: Solubility of LCB 03-0110

The solubility of LCB 03-0110 is highly dependent on whether it is in its free base form or as a
dihydrochloride salt. The dihydrochloride salt exhibits significantly higher aqueous solubility.
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Table 1: Solubility of LCB 03-0110 (Free Base)

] Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Sonication is
DMSO 93 168.3
recommended.[6]
Heating is
Ethanol 4 7.23
recommended.[6]
Insoluble or slightly
Water <1

soluble

Table 2: Solubility of LCB 03-0110 dihydrochloride

. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Water Up to 49.05 100 Soluble.[2][7]
Sonication is
DMSO 30 61.17
recommended.[8]
DMSO Up to 49.05 100 Soluble.[2][7]

Signaling Pathways

LCB 03-0110 exerts its biological effects by inhibiting key signaling pathways involved in cell
growth, angiogenesis, and inflammation.
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Caption: LCB 03-0110 inhibits angiogenesis by targeting VEGFR-2 and JAK/STAT3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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